Cas no 2580219-36-7 (1-{3-azabicyclo3.3.1nonan-1-yl}methanamine)

• Product Name: 1-{3-azabicyclo3.3.1nonan-1-yl}methanamine
• CAS No: 2580219-36-7
• MF: C₉H₁₈N₂
• MW: 154.252622127533
• MDL: MFCD34624369
• CID: 5659700
• PubChem ID: 165895557
• Update Time: 2025-06-27

1-{3-azabicyclo3.3.1nonan-1-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• 3-Azabicyclo[3.3.1]nonane-1-methanamine
• 1-{3-azabicyclo3.3.1nonan-1-yl}methanamine

• MDL： MFCD34624369
• Inchi： 1S/C9H18N2/c10-6-9-3-1-2-8(4-9)5-11-7-9/h8,11H,1-7,10H2
• InChI Key： UCFIOLYKCMLUNN-UHFFFAOYSA-N
• SMILES： C12(CN)CC(CCC1)CNC2

Experimental Properties

• Density: 0.987±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 218.4±8.0 °C(Predicted)
• pka: 11.31±0.40(Predicted)

Additional information on 1-{3-azabicyclo3.3.1nonan-1-yl}methanamine

Comprehensive Overview of 1-{3-azabicyclo[3.3.1]nonan-1-yl}methanamine (CAS No. 2580219-36-7): Properties, Applications, and Research Insights

1-{3-azabicyclo[3.3.1]nonan-1-yl}methanamine, identified by its CAS No. 2580219-36-7, is a structurally unique bicyclic amine compound that has garnered significant attention in pharmaceutical and chemical research. Its molecular framework, featuring a 3-azabicyclo[3.3.1]nonane core, offers versatile reactivity, making it a valuable intermediate for drug discovery and material science. Researchers and industry professionals frequently search for terms like "synthesis of 1-{3-azabicyclo[3.3.1]nonan-1-yl}methanamine", "CAS 2580219-36-7 applications", and "bicyclic amine derivatives", reflecting its growing relevance in modern chemistry.

The compound's azabicyclic scaffold is particularly notable for its potential in modulating biological targets, such as receptors or enzymes, due to its rigid conformation and nitrogen-containing functional groups. Recent studies highlight its utility in designing central nervous system (CNS) therapeutics, aligning with the rising demand for neuropharmacological innovations. Keywords like "CNS drug candidates" and "nitrogen-rich bicyclic compounds" are increasingly associated with this molecule, underscoring its interdisciplinary appeal.

From a synthetic perspective, 1-{3-azabicyclo[3.3.1]nonan-1-yl}methanamine can be prepared via multi-step organic transformations, including reductive amination or ring-closure strategies. Optimization of these methods is a hot topic in academic forums, with queries such as "efficient synthesis of CAS 2580219-36-7" and "scalable routes to azabicyclo[3.3.1]nonane derivatives" frequently appearing in search trends. The compound's stability under physiological conditions further enhances its suitability for prodrug development and bioconjugation applications.

Beyond pharmaceuticals, 2580219-36-7 has potential in agrochemicals and catalysis. Its bicyclic amine structure can act as a ligand for metal complexes, a feature explored in asymmetric synthesis. Searches for "azabicyclo[3.3.1]nonane in catalysis" or "amine ligands for transition metals" often intersect with discussions about this compound. Additionally, its role in polymer modification and surface functionalization is an emerging area of interest, particularly for materials requiring enhanced thermal or mechanical properties.

Quality control and analytical characterization of 1-{3-azabicyclo[3.3.1]nonan-1-yl}methanamine are critical for industrial adoption. Techniques like HPLC, NMR, and mass spectrometry are routinely employed to verify purity and structural integrity. Queries such as "analytical methods for CAS 2580219-36-7" and "spectral data of bicyclic amines" reflect the need for standardized protocols. Regulatory compliance, especially for Good Manufacturing Practice (GMP) standards, is another focal point for manufacturers.

In summary, 1-{3-azabicyclo[3.3.1]nonan-1-yl}methanamine (CAS No. 2580219-36-7) represents a multifaceted compound with broad applicability across life sciences and materials engineering. Its alignment with trending research areas—such as neuroactive drug design, green chemistry, and advanced material synthesis—ensures its continued prominence in scientific literature and industrial workflows. As innovation accelerates, this molecule is poised to play a pivotal role in addressing complex challenges in chemistry and beyond.